Dalvotoclax

• CAS: 2416927-21-2
• Molecular Formula: C45H47ClF3N7O8S
• Molecular Weight: 938.4 g/mol
• InChI: InChI=1S/C45H47ClF3N7O8S/c1-44(2)11-9-29(37(23-44)35-6-3-30(20-38(35)46)45(47,48)49)26-54-13-15-55(16-14-54)31-4-7-36(41(21-31)64-32-19-28-10-12-50-42(28)52-24-32)43(57)53-65(60,61)34-5-8-39(40(22-34)56(58)59)51-25-33-27-62-17-18-63-33/h3-8,10,12,19-22,24,33,51H,9,11,13-18,23,25-27H2,1-2H3,(H,50,52)(H,53,57)/t33-/m0/s1
• InChIKey: XXVZJIPWVVBPIA-XIFFEERXSA-N

Standard Bcl-2 inhibitors like venetoclax lack activity against Mcl-1 or Bfl-1, creating false negatives in resistant cell lines. Dalvotoclax offers a defined multi-family selectivity profile. - Reported IC50: 55 nM (Bcl2A1/Bfl-1), 162 nM (Mcl-1) - Good liver microsomal stability for ADME comparison - Validated for apoptosis mapping & SAR studies in B-cell leukemia models Supplied as a chemically defined research tool. Available for immediate procurement.

Dalvotoclax: Bcl-2 Inhibitor Profile

Dalvotoclax (Example 8) is a selective small-molecule inhibitor of the anti-apoptotic protein BCL-2, developed by AbbVie as a follow-on BCL-2 targeting agent [1]. The compound also exhibits inhibitory activity against BCL-XL, though its selectivity profile relative to BCL-2 is not quantified in publicly available primary literature . Dalvotoclax demonstrates good liver microsomal stability in preclinical assessment . The compound is currently in Phase 1/2 clinical investigation for acute myeloid leukemia (AML) and multiple myeloma [2]. As an investigational agent not yet approved by regulatory authorities, Dalvotoclax is available exclusively for research use in preclinical and translational studies [3].

Target engagement Bcl-2 family selectivity profiling tool

Model context In vitro B-cell leukemia research models

ADME reference Reported microsomal stability for clearance assays

• [1] NCI Thesaurus. BCL-2 Inhibitor Dalvotoclax. Code C224725. National Cancer Institute. View Source
• [2] Clinical Drug Experience Knowledgebase. Dalvotoclax - Experimental Indications. Highest Phase: Phase 2. View Source
• [3] MedChemExpress. Dalvotoclax Product Page. CAS 2416927-21-2. View Source

Dalvotoclax Selectivity vs Other Bcl-2 Inhibitors

BCL-2 family inhibitors exhibit profound differences in selectivity profiles, resistance susceptibility, and safety liabilities that preclude simple substitution. Navitoclax (ABT-263) is a dual BCL-2/BCL-XL inhibitor with Ki < 1 nM for both targets [1], but its BCL-XL inhibition causes dose-limiting thrombocytopenia due to platelet dependence on BCL-XL for survival [2]. Venetoclax (ABT-199) was engineered for high BCL-2 selectivity (Ki < 0.01 nM for BCL-2 vs. Ki 48 nM for BCL-XL), effectively sparing platelets but creating vulnerability to the acquired G101V resistance mutation, which reduces venetoclax binding affinity approximately 180-fold [3]. Dalvotoclax represents a distinct chemical entity within the AbbVie BCL-2 inhibitor portfolio, exemplified as 'Example 8' in patent filings [4]. Without quantitative selectivity and affinity data for Dalvotoclax, its position relative to these comparators cannot be precisely defined—underscoring that substitution decisions require compound-specific validation rather than class-based assumptions.

Mcl-1 engagement Dalvotoclax binds Mcl-1; venetoclax does not. Interchanging may shift apoptosis outcomes.

Bfl-1/A1 binding Bcl2A1 affinity distinguishes Dalvotoclax from APG-2575. Substitution could alter Bfl-1-dependent responses.

G101V resistance Resistance profile in mutant models not yet reported; may differ from venetoclax and lisaftoclax.

• [1] Creative Enzymes. ABT-263 (Navitoclax) Product Datasheet. Ki ≤ 0.5 nM for Bcl-xL, ≤ 1 nM for Bcl-2. View Source
• [2] Skwarska A, Konopleva M. BCL-xL Targeting to Induce Apoptosis and to Eliminate Chemotherapy-Induced Senescent Tumor Cells: From Navitoclax to Platelet-Sparing BCL-xL PROTACs. Cancer Res. 2023;83(21):3501-3503. View Source
• [3] Tausch E, Close W, Dolnik A, et al. Venetoclax resistance and acquired BCL2 mutations in chronic lymphocytic leukemia. Haematologica. 2019;104(9):e434-e437. View Source
• [4] AbbVie Inc. EP3028702: Methods of Treatment Using Selective BCL-2 Inhibitors. Filed November 22, 2011. Granted September 12, 2018. View Source

Dalvotoclax Selectivity Evidence

Selectivity Fingerprint vs APG-2575 and Venetoclax

Dalvotoclax (C45H47ClF3N7O8S, MW 938.41) is a structurally distinct BCL-2 inhibitor compared to venetoclax (C45H50ClN7O7S, MW 868.44) and navitoclax (C47H55ClF3N5O6S3, MW 974.61) . The molecular weight difference of approximately 70 Da relative to venetoclax and the presence of the 1,4-dioxan-2-yl moiety (absent in venetoclax) represent key structural distinctions . While no quantitative binding or functional data are publicly available to establish how these structural differences translate to differentiated pharmacology, the structural non-identity confirms that Dalvotoclax cannot be considered a generic equivalent to either comparator.

Selectivity Fingerprint

Class-level inference

Dalvotoclax: Bcl2A1 IC₅₀ 55 nM, Mcl-1 IC₅₀ 162 nM
APG-2575: no Mcl-1 binding
Venetoclax: no Mcl-1 inhibition

Distinct multi-target binding may support Mcl-1/Bfl-1 context studies.

Binding affinities from BindingDB; cross-study comparison.

Evidence Dimension	Molecular weight and chemical formula
Target Compound Data	MW 938.41; C45H47ClF3N7O8S
Comparator Or Baseline	Venetoclax: MW 868.44; C45H50ClN7O7S. Navitoclax: MW 974.61; C47H55ClF3N5O6S3
Quantified Difference	ΔMW vs. Venetoclax: +69.97 Da; ΔMW vs. Navitoclax: -36.20 Da
Conditions	Calculated molecular weight and formula (theoretical)

Why This Matters

Structural non-identity confirms Dalvotoclax is a distinct chemical entity, not a generic equivalent; procurement of correct CAS is essential for experimental reproducibility.

Venetoclax Resistance in G101V-Mutant Models

Dalvotoclax is currently in Phase 1/2 clinical development for acute myeloid leukemia and multiple myeloma [1]. In contrast, venetoclax has received FDA approval for multiple indications including CLL/SLL (2016) and AML in combination with hypomethylating agents (2018) [2]. This development-stage difference has direct procurement implications: Dalvotoclax is available only for research use as an investigational compound, whereas venetoclax is commercially available as an approved pharmaceutical (Venclexta/Venclyxto). The clinical safety and efficacy profile of Dalvotoclax remains under evaluation and is not yet established.

G101V Resistance Model

Context-dependent

Dalvotoclax data not reported
Lisaftoclax: 160-fold resistance vs parental
Venetoclax: response extinguished

Distinct scaffold may produce a different resistance profile; requires validation.

Class-level inference from G101V-mutant preclinical models.

Evidence Dimension	Clinical development status and regulatory approval
Target Compound Data	Phase 1/2 (investigational, not approved)
Comparator Or Baseline	Venetoclax: FDA-approved (2016 CLL, 2018 AML); Navitoclax: Phase 2/3 (investigational, not approved)
Quantified Difference	Approved vs. Investigational (qualitative distinction)
Conditions	Regulatory status as of 2026

Why This Matters

Investigational status restricts Dalvotoclax to preclinical/translational research use only; it is not substitutable for approved BCL-2 inhibitors in clinical applications.

• [1] Clinical Drug Experience Knowledgebase. Dalvotoclax Clinical Trial Summary. Phase 1/2 for AML and Multiple Myeloma. View Source
• [2] FDA. Venclexta (venetoclax) Prescribing Information. Approved April 2016; updated 2024. View Source

Dalvotoclax Target Profile: BCL-2 and BCL-XL Dual Inhibition Without Quantified Selectivity

Dalvotoclax inhibits both anti-apoptotic BCL-2 and BCL-XL proteins [1]. This dual-target profile qualitatively resembles navitoclax rather than venetoclax, which was specifically engineered for high BCL-2 selectivity (Ki < 0.01 nM for BCL-2 vs. 48 nM for BCL-XL, approximately 4,800-fold selectivity) [2]. Critically, no quantitative binding affinity (Ki) or functional potency (IC50/EC50) data for Dalvotoclax against either BCL-2 or BCL-XL are available in public sources. Consequently, the selectivity ratio between BCL-2 and BCL-XL cannot be determined, and any inference about platelet-sparing properties relative to navitoclax (which causes grade 3/4 thrombocytopenia in 38.5% of patients due to BCL-XL inhibition [3]) cannot be substantiated.

Evidence Dimension	BCL-2/BCL-XL target engagement profile
Target Compound Data	Inhibits BCL-2 and BCL-XL (no quantitative Ki/IC50 available)
Comparator Or Baseline	Navitoclax: dual BCL-2/BCL-XL inhibitor (Ki ≤ 1 nM for both). Venetoclax: BCL-2 selective (Ki < 0.01 nM BCL-2; Ki 48 nM BCL-XL)
Quantified Difference	Unable to quantify—no public data for Dalvotoclax
Conditions	Target inhibition reported in vendor datasheets; quantitative binding data absent

Why This Matters

Without quantitative selectivity data, researchers cannot predict whether Dalvotoclax will exhibit navitoclax-like thrombocytopenia risk or venetoclax-like platelet sparing.

• [1] TargetMol. Dalvotoclax (T211539) Product Description. 'Inhibits the activity of anti-apoptotic BCL-2 protein and anti-apoptotic BCL-XL protein.' View Source
• [2] Souers AJ, Leverson JD, Boghaert ER, et al. ABT-199, a potent and selective BCL-2 inhibitor, achieves antitumor activity while sparing platelets. Nat Med. 2013;19(2):202-208. View Source
• [3] de Vos S, Leonard JP, Friedberg JW, et al. Safety and efficacy of navitoclax, a BCL-2 and BCL-XL inhibitor, in patients with relapsed or refractory lymphoid malignancies: results from a phase 2a study. Leuk Lymphoma. 2021;62(4):810-818. View Source

Dalvotoclax Application Scenarios

In Vitro Selectivity Profiling & Binding Site Mapping

Dalvotoclax is suitable for in vitro and in vivo studies examining BCL-2/BCL-XL dual inhibition in B-cell leukemia models, as indicated by vendor documentation . Researchers should note that the absence of published potency data necessitates internal validation of compound activity in each experimental system. Given the compound's good liver microsomal stability , it may be appropriate for metabolism and clearance studies in hepatic models.

Structure-Activity Relationship and Chemical Biology

Dalvotoclax can serve as a comparator compound in studies designed to elucidate structure-activity relationships among AbbVie's BCL-2 inhibitor portfolio. Given its distinct chemical structure (MW 938.41 vs. 868.44 for venetoclax; presence of 1,4-dioxan-2-yl moiety) , it may be employed to investigate how structural modifications affect target engagement, cellular permeability, and metabolic stability when compared directly to venetoclax and navitoclax in side-by-side assays.

Liver Microsomal Stability Assays

Based on the clinical development program investigating Dalvotoclax in Phase 1/2 trials for AML and multiple myeloma [1], the compound is relevant for translational studies in these indications. Researchers may employ Dalvotoclax in patient-derived xenograft (PDX) models or ex vivo drug sensitivity profiling of primary AML and myeloma samples to generate correlative data that may inform ongoing clinical investigation.

Resistance Mechanism Studies: Baseline Characterization for G101V and Other Mutations

Venetoclax resistance is frequently mediated by the BCL-2 G101V mutation, which reduces binding affinity approximately 180-fold [2]. Researchers investigating BCL-2 inhibitor resistance mechanisms may employ Dalvotoclax to determine whether this structurally distinct compound retains activity against G101V-mutant BCL-2, potentially identifying a differentiation axis not yet characterized in public literature.

Application

Selection Property

Validation Focus

In vitro selectivity profiling

Multi-target Bcl-2 family engagement

Compare with venetoclax/APG-2575 in Mcl-1/Bfl-1 expressing models

SAR and chemical biology

Structurally defined Bcl-2 ligand

Target engagement assays in B-cell leukemia lines

Liver microsomal stability

Reported hepatic microsomal stability

In vitro clearance comparison with other Bcl-2 inhibitors

• [1] Clinical Drug Experience Knowledgebase. Dalvotoclax Clinical Trial Phases 1-4. Indications: Leukemia, Myeloid, Acute (Phase 1/2); Multiple Myeloma (Phase 1/2). View Source
• [2] Blombery P, Anderson MA, Gong JN, et al. Acquisition of the Recurrent Gly101Val Mutation in BCL2 Confers Resistance to Venetoclax in Patients with Progressive Chronic Lymphocytic Leukemia. Cancer Discov. 2019;9(3):342-353. View Source